Cas no 1240581-72-9 (3-Methyl-1-(3-nitrobenzoyl)piperazine)
3-Methyl-1-(3-nitrobenzoyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1-(3-nitrobenzoyl)piperazine
- CC1CN(CCN1)C(=O)C1=CC=CC(=C1)[N+]([O-])=O
-
- MDL: MFCD16811437
- Inchi: 1S/C12H15N3O3/c1-9-8-14(6-5-13-9)12(16)10-3-2-4-11(7-10)15(17)18/h2-4,7,9,13H,5-6,8H2,1H3
- InChI Key: QAYNJNKTUBDOLT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])N1CCNC(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 329
- Topological Polar Surface Area: 78.2
3-Methyl-1-(3-nitrobenzoyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423506-1 g |
3-Methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 1 g |
€616.10 | 2023-07-18 | ||
| abcr | AB423506-5 g |
3-Methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 5 g |
€1,106.00 | 2023-07-18 | ||
| abcr | AB423506-1g |
3-Methyl-1-(3-nitrobenzoyl)piperazine; . |
1240581-72-9 | 1g |
€616.10 | 2025-04-21 | ||
| abcr | AB423506-5g |
3-Methyl-1-(3-nitrobenzoyl)piperazine; . |
1240581-72-9 | 5g |
€1106.00 | 2025-04-21 | ||
| A2B Chem LLC | AJ27055-1g |
3-methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 95+% | 1g |
$1067.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27055-2g |
3-methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 95+% | 2g |
$1370.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27055-5g |
3-methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 95+% | 5g |
$1843.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27055-10g |
3-methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 95+% | 10g |
$2552.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27055-25g |
3-methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 95+% | 25g |
$3497.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27055-50g |
3-methyl-1-(3-nitrobenzoyl)piperazine |
1240581-72-9 | 95+% | 50g |
$4880.00 | 2024-04-20 |
3-Methyl-1-(3-nitrobenzoyl)piperazine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Methyl-1-(3-nitrobenzoyl)piperazine
Introduction to 3-Methyl-1-(3-nitrobenzoyl)piperazine (CAS No: 1240581-72-9)
3-Methyl-1-(3-nitrobenzoyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 1240581-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of piperazine, characterized by a six-membered ring containing two nitrogen atoms, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry.
The presence of a 3-nitrobenzoyl substituent in the molecular structure of 3-Methyl-1-(3-nitrobenzoyl)piperazine introduces additional functional groups that enhance its pharmacological profile. The nitro group, in particular, is known for its ability to modulate enzyme activity and receptor interactions, which can be exploited to develop novel therapeutic agents. This compound has been studied for its potential role in inhibiting specific enzymatic pathways and targeting neurological disorders, where precise modulation of biological processes is crucial.
Recent advancements in the field of drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. 3-Methyl-1-(3-nitrobenzoyl)piperazine has been explored as a lead compound in the development of treatments for conditions such as depression, anxiety, and other central nervous system (CNS) disorders. Its ability to interact with neurotransmitter systems suggests that it may serve as a precursor for next-generation psychotropic medications. The nitrobenzoyl moiety, in particular, has been shown to influence the binding affinity and selectivity of the compound toward specific targets, which is critical for minimizing side effects.
In vitro studies have demonstrated that 3-Methyl-1-(3-nitrobenzoyl)piperazine exhibits promising pharmacological properties. Researchers have investigated its interaction with various enzymes and receptors, including those involved in the synthesis and degradation of neurotransmitters. The compound’s ability to modulate these pathways may provide a mechanism for alleviating symptoms associated with CNS disorders. Additionally, its structural features make it a versatile intermediate for synthesizing more complex derivatives with enhanced therapeutic efficacy.
The synthesis of 3-Methyl-1-(3-nitrobenzoyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-nitrobenzoyl group necessitates careful handling to ensure optimal yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic aromatic substitution, have been employed to achieve high regioselectivity and functional group compatibility. These methods are essential for producing compounds with the desired pharmacological properties while minimizing unwanted byproducts.
From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 3-Methyl-1-(3-nitrobenzoyl)piperazine with biological targets. These simulations have provided insights into how the nitro group and piperazine ring contribute to receptor binding affinity and specificity. Such data are invaluable for guiding medicinal chemists in optimizing lead compounds toward clinical candidates. By leveraging computational tools, researchers can predict potential drug-likeness properties and identify structural modifications that may enhance efficacy.
The pharmacokinetic profile of 3-Methyl-1-(3-nitrobenzoyl)piperazine is another critical aspect that has been examined. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) characteristics to assess its suitability for therapeutic use. The compound’s solubility, stability, and metabolic pathways are key factors that determine its bioavailability and duration of action. Understanding these parameters is essential for formulating effective drug candidates that can be safely administered to patients.
Future research directions for 3-Methyl-1-(3-nitrobenzoyl)piperazine include exploring its potential in combination therapies and investigating its mechanisms of action in greater detail. The compound’s dual functionality—stemming from both the piperazine core and the nitrobenzoyl substituent—makes it an attractive candidate for developing multifaceted drugs that can address multiple aspects of a disease simultaneously. Additionally, exploring its interactions with other biological targets may uncover new therapeutic applications beyond CNS disorders.
The role of CAS No: 1240581-72-9 in academic and industrial research underscores the importance of standardized nomenclature in chemical communication. Accurate identification through CAS numbers ensures that researchers worldwide can reliably access and share information about chemical compounds. This standardization is particularly crucial in collaborative projects where precise chemical definitions are essential for reproducibility and safety.
In conclusion,3-Methyl-1-(3-nitrobenzoyl)piperazine represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders highlight the importance of innovative compounds like this one in addressing unmet medical needs. As research continues to uncover new therapeutic possibilities,CAS No: 1240581-72-9 will remain a key reference point for scientists exploring the frontiers of drug discovery.
1240581-72-9 (3-Methyl-1-(3-nitrobenzoyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)